2,3-Dihydroxy-5-propyl-1a,2,3,5,6,7a-hexahydrooxireno[2,3-g]isochromen-7-one

• Molecular Formula: C12H16O5
• Molecular Weight: 240.25 g/mol
• IUPAC Name: 2,3-dihydroxy-5-propyl-1a,2,3,5,6,7a-hexahydrooxireno[2,3-g]isochromen-7-one
• InChI: InChI=1S/C12H16O5/c1-2-3-5-4-6-7(12(15)16-5)9(14)11-10(17-11)8(6)13/h5,9-12,14-15H,2-4H2,1H3
• InChI Key: DJMYUSHSKVTQAD-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CC2=C(C(C3C(C2=O)O3)O)C(O1)O
• synonyms: EI-1941-1

Description

2,3-Dihydroxy-5-propyl-1a,2,3,5,6,7a-hexahydrooxireno[2,3-g]isochromen-7-one is a natural product found in Farrowia with data available.

Scientific Research Applications

Synthesis and Chemical Properties

The compound of interest, 2,3-Dihydroxy-5-propyl-1a,2,3,5,6,7a-hexahydrooxireno[2,3-g]isochromen-7-one, falls within the broader class of isochromenes, which are notable for their complex structures and potential bioactivity. Research in this area often focuses on synthesizing novel derivatives of isochromenes, exploring their chemical properties, and evaluating their potential applications in various fields, including medicine and materials science. For instance, a study by Somnath Mondal et al. (2003) developed a method for synthesizing 1-methoxy-5,10-dioxo-5,10-dihydro-1H-benzo[g]isochromene-3-carboxylic acid derivatives, highlighting the role of Pd(II) catalysts in forming cyclic alkenyl ethers, a key structural feature of isochromene natural products (Mondal et al., 2003).

Antitumor and Anticancer Properties

Isochromene derivatives have been extensively studied for their antitumor and anticancer properties. Tuyet Anh Dang Thi et al. (2015) synthesized 3-substituted 1H-benzo[g]isochromene-5,10-diones and evaluated their cytotoxic and antimicrobial effects, revealing interesting cytotoxic activity against different cancer cell lines (Dang Thi et al., 2015). This research underscores the potential of isochromene derivatives in developing new anticancer drugs.

Antimicrobial and Antioxidant Activities

Isochromene compounds have also been identified with promising antimicrobial and antioxidant activities. For example, compounds isolated from the fungus Phellinus igniarius, including unique pyrano[4,3-c][2]benzopyran-1,6-dione derivatives, demonstrated selective cytotoxicity against human cancer cell lines and potential antimicrobial properties (Mo et al., 2004).

Enzyme Inhibition and Glucose Uptake Enhancement

Research on isochromene derivatives has also explored their potential in enzyme inhibition and enhancing glucose uptake, indicating possible applications in treating metabolic disorders. Jinyan Zhang et al. (2020) reported that certain isocoumarin derivatives exhibited the ability to inhibit the growth of human laryngeal cancer cells and enhance glucose uptake in vitro, suggesting a multifaceted potential in therapeutic applications (Zhang et al., 2020).